Cas no 1805685-18-0 (4-Iodo-1H-benzimidazole-6-acetonitrile)

• Product Name: 4-Iodo-1H-benzimidazole-6-acetonitrile
• CAS No: 1805685-18-0
• MF: C₉H₆IN₃
• MW: 283.068513393402
• CID: 4824978
• Update Time: 2025-06-07

4-Iodo-1H-benzimidazole-6-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 4-Iodo-1H-benzimidazole-6-acetonitrile

• Inchi： 1S/C9H6IN3/c10-7-3-6(1-2-11)4-8-9(7)13-5-12-8/h3-5H,1H2,(H,12,13)
• InChI Key： IOWWFWDDRZVGQS-UHFFFAOYSA-N
• SMILES： IC1=CC(CC#N)=CC2=C1N=CN2

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 234
• XLogP3: 1.8
• Topological Polar Surface Area: 52.5

Additional information on 4-Iodo-1H-benzimidazole-6-acetonitrile

Comprehensive Overview of 4-Iodo-1H-benzimidazole-6-acetonitrile (CAS No. 1805685-18-0): Properties, Applications, and Research Insights

4-Iodo-1H-benzimidazole-6-acetonitrile (CAS No. 1805685-18-0) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and materials science research. This benzimidazole derivative features an iodine substituent at the 4-position and an acetonitrile group at the 6-position, making it a versatile intermediate for drug discovery and organic synthesis. Its molecular structure (C₉H₆IN₃) combines the reactivity of halogens with the stability of the benzimidazole core, enabling diverse chemical modifications.

Recent studies highlight the growing demand for iodinated benzimidazoles in medicinal chemistry, particularly in the development of kinase inhibitors and antiviral agents. Researchers are exploring its potential in targeted therapies, leveraging its ability to form stable covalent bonds with biological targets. The compound’s acetonitrile moiety further enhances its utility as a precursor for bioactive molecules, aligning with trends in fragment-based drug design (FBDD).

From a synthetic perspective, 4-Iodo-1H-benzimidazole-6-acetonitrile serves as a key building block for cross-coupling reactions, such as Suzuki-Miyaura and Sonogashira couplings. Its iodine atom facilitates palladium-catalyzed transformations, a topic frequently searched in organic synthesis forums. This reactivity is critical for constructing complex architectures in agrochemicals and functional materials, addressing industry needs for sustainable chemistry solutions.

Analytical characterization of this compound typically involves HPLC purification, NMR spectroscopy, and mass spectrometry—techniques widely discussed in laboratory optimization queries. Stability studies under varying pH and temperature conditions are also relevant, as users often search for storage guidelines for sensitive intermediates. The compound’s solubility in polar aprotic solvents like DMSO makes it suitable for high-throughput screening (HTS) applications.

Emerging applications of 4-Iodo-1H-benzimidazole-6-acetonitrile include its role in photovoltaic materials and OLED development, where its electron-withdrawing properties improve charge transport. These innovations respond to the surge in searches for energy-efficient technologies. Additionally, its use in metal-organic frameworks (MOFs) aligns with interest in porous materials for gas storage and catalysis.

Quality control protocols for CAS No. 1805685-18-0 emphasize residual solvent analysis and heavy metal testing, reflecting regulatory compliance trends. Suppliers often highlight batch-to-batch consistency, a key concern for industrial buyers. The compound’s scalable synthesis routes are another focal point, with researchers seeking cost-effective methodologies to meet rising demand.

In conclusion, 4-Iodo-1H-benzimidazole-6-acetonitrile represents a multifaceted tool for modern chemistry. Its integration into drug discovery pipelines and advanced material systems underscores its scientific and commercial value. Ongoing research into its structure-activity relationships (SAR) and green chemistry applications will likely expand its impact across interdisciplinary fields.